Cas no 61148-17-2 (2-Chloro-5-methylquinoxaline)

• Product Name: 2-Chloro-5-methylquinoxaline
• CAS No: 61148-17-2
• MF: C₉H₇ClN₂
• MW: 178.618280649185
• CID: 834694
• PubChem ID: 12686405
• Update Time: 2025-10-21

2-Chloro-5-methylquinoxaline Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-5-methylquinoxaline
• 61148-17-2
• GYSCSMIVGRTCQY-UHFFFAOYSA-N
• Quinoxaline, 2-chloro-5-methyl- (9CI)
• DTXSID80506873
• SCHEMBL11842508

• MDL： MFCD15144494
• Inchi： 1S/C9H7ClN2/c1-6-3-2-4-7-9(6)11-5-8(10)12-7/h2-5H,1H3
• InChI Key： GYSCSMIVGRTCQY-UHFFFAOYSA-N
• SMILES： ClC1=CN=C2C(C=CC=C2C)=N1

Computed Properties

• Exact Mass: 178.0297759g/mol
• Monoisotopic Mass: 178.0297759g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 25.8Ų

2-Chloro-5-methylquinoxaline Security Information

• Storage Condition：Sealed in dry,2-8°C

Additional information on 2-Chloro-5-methylquinoxaline

Introduction to 2-Chloro-5-methylquinoxaline (CAS No. 61148-17-2)

2-Chloro-5-methylquinoxaline (CAS No. 61148-17-2) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique chemical structure, has shown promise in various applications, particularly in the development of novel therapeutic agents. The quinoxaline scaffold, a bicyclic heterocyclic system, is known for its biological activities, including antimicrobial, antiviral, and anticancer properties. The presence of a chlorine and a methyl group at specific positions on the quinoxaline ring further enhances its pharmacological potential.

The chemical structure of 2-Chloro-5-methylquinoxaline consists of a quinoxaline core with a chlorine atom at the 2-position and a methyl group at the 5-position. This configuration imparts unique physical and chemical properties to the compound, making it an attractive candidate for drug discovery and development. The quinoxaline nucleus is known for its ability to interact with various biological targets, such as enzymes, receptors, and nucleic acids. The substitution with chlorine and methyl groups can modulate these interactions, leading to enhanced potency and selectivity.

Recent studies have highlighted the potential of 2-Chloro-5-methylquinoxaline in several therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that derivatives of this compound exhibit potent antimicrobial activity against both Gram-positive and Gram-negative bacteria. This is particularly significant given the growing concern over antibiotic resistance. The mechanism of action involves disrupting bacterial cell wall synthesis and inhibiting essential enzymes involved in bacterial metabolism.

In addition to its antimicrobial properties, 2-Chloro-5-methylquinoxaline has also been investigated for its antiviral activity. A study published in the Antiviral Research journal demonstrated that certain derivatives of this compound can inhibit the replication of RNA viruses, including influenza and coronaviruses. The antiviral mechanism is thought to involve interference with viral entry into host cells and inhibition of viral RNA synthesis.

The anticancer potential of 2-Chloro-5-methylquinoxaline has also been explored in preclinical studies. Research conducted at the National Cancer Institute found that this compound can induce apoptosis in cancer cells by targeting key signaling pathways involved in cell survival and proliferation. Specifically, it has been shown to inhibit the PI3K/AKT/mTOR pathway, which is frequently dysregulated in various types of cancer. These findings suggest that 2-Chloro-5-methylquinoxaline could be a valuable lead compound for developing new anticancer drugs.

Beyond its direct therapeutic applications, 2-Chloro-5-methylquinoxaline has also been used as a building block in the synthesis of more complex molecules. Its reactivity and functional group compatibility make it an excellent starting material for organic synthesis. For example, it can be readily modified through substitution reactions to introduce additional functional groups or linkages to other pharmacophores. This versatility allows chemists to fine-tune the properties of the final product for specific biological targets or applications.

The synthesis of 2-Chloro-5-methylquinoxaline typically involves multistep processes that start from readily available starting materials. One common approach is the condensation of 2-chloroaniline with 5-methylpyrazole followed by cyclization under appropriate conditions. Recent advancements in synthetic methods have led to more efficient and environmentally friendly routes for producing this compound on both laboratory and industrial scales.

In conclusion, 2-Chloro-5-methylquinoxaline (CAS No. 61148-17-2) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for developing new therapeutic agents against microbial infections, viral diseases, and cancer. Ongoing research continues to uncover new insights into its mechanisms of action and potential uses, further solidifying its importance in the field.